6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine

• IUPAC Name: 6-methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine
• InChI: InChI=1S/C9H12N2O/c1-12-9-5-4-7-8(11-9)3-2-6-10-7/h4-5,10H,2-3,6H2,1H3
• InChI Key: XCLZTKZAAHOQRP-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(C=C1)NCCC2
• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol
• CAS No.: 1393544-54-1

Description

6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine is a heterocyclic chemical compound with the molecular formula C9H12N2O. It has a molecular weight of 164.21. This compound is a solid at room temperature.

Synthesis Analysis

The synthesis of 1,5-naphthyridine derivatives, including this compound, has been a subject of research for the past 18 years. The strategies related to the synthesis of 1,5-naphthyridines involve reactions with electrophilic or nucleophilic reagents, oxidations, reductions, cross-coupling reactions, modification of side chains, or formation of metal complexes.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H12N2O/c1-12-9-5-4-7-8(11-9)3-2-6-10-7/h4-5,10H,2-3,6H2,1H3. This code provides a standard way to encode the molecular structure using text.

Chemical Reactions Analysis

The reactivity of 1,5-naphthyridine derivatives has been studied extensively. These compounds can react with electrophilic or nucleophilic reagents, undergo oxidations and reductions, participate in cross-coupling reactions, and form metal complexes.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C.

Scientific Research Applications

Synthesis and Chemical Reactions

• 6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine is involved in various chemical synthesis processes. For example, it has been synthesized via reductive amination of Schiff's bases, showcasing its role in creating complex organic compounds (Zlatoidský & Gabos, 2009).
• Another study elaborates on its synthesis from different precursors, underlining its versatility in chemical reactions (Victory, Teixidó, & Borrell, 1992).

Pharmacological Activities

• Naphthyridine derivatives, including this compound, have been noted for their pharmacological activities. A study demonstrated the anticancer activity of a related compound in human melanoma cells, indicating potential therapeutic applications (Kong et al., 2018).

Neurological Research

• Hexahydro-1,6-naphthyridines, a category including this compound, have been studied for their acetylcholinesterase inhibitory activity. This suggests potential implications in treating neurological disorders such as Alzheimer's disease (Almansour et al., 2015).

Bone Health and Osteoporosis Treatment

• A compound closely related to this compound showed significant potential in treating osteoporosis. This highlights the relevance of naphthyridine derivatives in developing treatments for bone health disorders (Hutchinson et al., 2003).

Antimalarial Research

• Studies on N4-substituted 1,5-naphthyridin-4-amines, related to this compound, have been conducted to explore their potential as antimalarial agents, although they showed no significant activity compared to existing treatments (Barlin & Tan, 1984; Barlin & Tan, 1985).

Additional Applications

• Its derivatives have been studied for potential roles in treating various medical conditions and in the development of new pharmaceutical compounds, demonstrating the broad scope of its scientific research applications (Zhang et al., 2015; Abele et al., 2014; Wang et al., 2013).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation. The precautionary statements associated with this compound are P261 (avoid breathing dust/fume/gas/mist/vapors/spray), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Future Directions

The future directions for the study of 6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine and related compounds are likely to involve further exploration of their synthesis, reactivity, and applications. Given their significant importance in the field of medicinal chemistry, these compounds are likely to continue to be a focus of research.

Mechanism of Action

Target of Action

It’s structurally similar compound, 5-methoxy-1,2,3,4-tetrahydro-2,6-naphthyridine, has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine in the brain.

Mode of Action

For instance, if it acts similarly to its structural analog, it may inhibit the activity of certain enzymes, leading to an increase in the concentration of specific neurotransmitters in the brain.

Biochemical Pathways

Based on its structural similarity to other naphthyridines, it may be involved in modulating various enzymes and signaling pathways.

Result of Action

Based on its structural similarity to other naphthyridines, it may have a variety of biological activities, including potential anticancer properties .